Cas no 2172025-99-7 ({1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172025-99-7
• MF: C₁₂H₂₄N₄O₂
• MW: 256.344562530518
• CID: 6303937
• PubChem ID: 165865824
• Update Time: 2025-07-09

{1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1597236
• 2172025-99-7

• Inchi： 1S/C12H24N4O2/c1-6-10(8-17-4)16-12(9(2)18-5)11(7-13-3)14-15-16/h9-10,13H,6-8H2,1-5H3
• InChI Key： CPAIKCJAQVDNLZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CNC)N=NN1C(COC)CC

Computed Properties

• Exact Mass: 256.18992602g/mol
• Monoisotopic Mass: 256.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on {1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of {1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172025-99-7)

The compound {1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, identified by its CAS No. 2172025-99-7, represents a structurally unique and chemically intriguing molecule within the realm of organic chemistry. Its complex nomenclature reflects a sophisticated architecture featuring a 1,2,3-triazole core, substituted with methoxybutan-2-yl and methoxyethyl groups, alongside a methylamine moiety. This combination of functional groups positions the compound as a potential candidate for diverse applications, ranging from pharmaceutical intermediates to materials science.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-containing compounds due to their remarkable stability, synthetic versatility, and bioactivity. The presence of the methoxyethyl and methoxybutan-2-yl side chains in CAS No. 2172025-99-7 further enhances its potential utility in drug discovery, particularly in the design of kinase inhibitors or antimicrobial agents. Researchers are actively exploring its reactivity patterns, with a focus on click chemistry applications, a topic frequently searched in academic and industrial databases.

The synthesis of {1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine typically involves multi-step organic transformations, including azide-alkyne cycloaddition (a hallmark of click chemistry), followed by selective functionalization. Its methylamine group offers a handle for further derivatization, making it a valuable building block in medicinal chemistry. This aligns with the current trend of fragment-based drug design, a hot topic in pharmaceutical research.

From a physicochemical perspective, CAS No. 2172025-99-7 exhibits moderate polarity due to its methoxy substituents, suggesting favorable solubility in common organic solvents. Its stability under ambient conditions makes it suitable for long-term storage, a critical factor for industrial applications. Analytical characterization techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity, a common query among quality control professionals.

Beyond pharmaceuticals, this compound’s unique structure has sparked interest in materials science. The 1,2,3-triazole ring is known to contribute to polymer stability, prompting investigations into its use as a monomer for high-performance materials. Searches for triazole-based polymers have surged in recent years, reflecting the demand for thermally stable and chemically resistant materials in electronics and coatings.

Environmental and safety profiles of {1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste, addressing the popular search trend of sustainable chemical synthesis. Preliminary studies suggest that the compound’s biodegradability warrants further exploration, a topic gaining traction in environmental chemistry forums.

In conclusion, CAS No. 2172025-99-7 embodies the convergence of synthetic innovation and multidisciplinary applicability. Its structural features—the 1,2,3-triazole core, methoxyalkyl branches, and methylamine group—make it a compelling subject for ongoing research. As interest in click chemistry and functional materials continues to rise, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.